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Compound of Interest

Compound Name: TG 100572 Hydrochloride

Cat. No.: B1682777

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of TG 100572 Hydrochloride, a potent multi-
targeted kinase inhibitor.

This document provides critical safety protocols and logistical information for the laboratory use
of TG 100572 Hydrochloride. Given that a specific Safety Data Sheet (SDS) is not readily
available, the following guidance is based on best practices for handling potent, biologically
active small molecule inhibitors. Adherence to these procedures is paramount for ensuring
personnel safety and maintaining a compliant laboratory environment.

Immediate Safety and Handling Precautions

TG 100572 Hydrochloride is a potent inhibitor of multiple receptor tyrosine kinases and Src
kinases.[1][2][3][4] Due to its biological activity, it should be handled with care, assuming high
potency and potential toxicity.

Personal Protective Equipment (PPE)

The minimum required PPE for handling TG 100572 Hydrochloride in solid and solution form
is outlined below. A hazard assessment is essential to determine if additional protection is
needed for specific procedures.[3]
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PPE Category

Specification

Rationale

Body Protection

Professional lab coat.

Protects skin and clothing from

spills.

Hand Protection

Disposable nitrile gloves
(double-gloving

recommended).

Provides a barrier against
direct skin contact. Latex
gloves should be avoided due
to poor chemical resistance

and potential for allergies.[2]

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields.

Protects eyes from splashes

and airborne particles.

Face Protection

Face shield (in addition to

safety glasses/goggles).

Required when there is a
significant risk of splashes,
such as when handling bulk
quantities or preparing
concentrated stock solutions.

[2][5]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher).

Necessary when handling the
solid compound outside of a
certified fume hood to prevent

inhalation of aerosolized

particles.
Engineering Controls
Control Specification Purpose
All handling of the solid
compound and preparation of
Ventilation Certified laboratory fume hood.  solutions should be performed

in a fume hood to minimize

inhalation exposure.

Safety Equipment

Readily accessible safety

shower and eyewash station.

For immediate
decontamination in case of

accidental exposure.
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Operational Plans: Storage and Solution
Preparation

Proper storage and preparation are critical for maintaining the integrity of TG 100572
Hydrochloride and ensuring experimental reproducibility.

E | Stabili

Storage .
Form Duration Notes
Temperature
. Store in a tightly
Solid (Powder) -20°C 3 years )
sealed container.
Aliquot to avoid
repeated freeze-thaw
] cycles. Solutions are
Stock Solution -80°C 6 months
unstable; prepare
fresh when possible.
[11[4]
) Sealed storage, away
Stock Solution -20°C 1 month

from moisture.[4]

Solution Preparation

For in vivo and in vitro studies, TG 100572 Hydrochloride can be prepared in various solvents.
The maximum achievable concentration in formulations is 0.7% wi/v.[4][6]

Note on Solubility: While specific solubility data in common laboratory solvents is not
consistently provided across sources, the hydrochloride salt form generally offers enhanced
water solubility and stability compared to the free base.[1]

Disposal Plan

All waste containing TG 100572 Hydrochloride must be treated as hazardous chemical waste.
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Waste Stream

Disposal Procedure

Unused/Expired Solid Compound

- Do not dispose of in regular trash or down the
drain. - The original, tightly sealed container
must be labeled as hazardous waste. - Store in
a designated hazardous waste accumulation

area, segregated from incompatible materials.[7]

[8]

Solutions Containing TG 100572 Hydrochloride

- Collect in a dedicated, leak-proof, and clearly
labeled hazardous waste container. - The label
must include "Hazardous Waste," the full

chemical name, and the solvent used.[7][8]

Contaminated Labware (e.g., pipette tips,

gloves, vials)

- Collect in a designated hazardous waste bag
or container. - Sharps (needles, syringes) must

be disposed of in an approved sharps container.

[7]

Surface Decontamination

- Decontaminate surfaces with a suitable solvent
(e.g., 70% ethanol) followed by a cleaning
agent. - All cleaning materials must be disposed

of as hazardous waste.[8]

Local Regulations: Always consult and adhere to your institution's Environmental Health and

Safety (EHS) guidelines for specific disposal procedures.[7]

Experimental Protocols
Mechanism of Action

TG 100572 Hydrochloride is a multi-targeted kinase inhibitor. It shows potent inhibitory activity

against several receptor tyrosine kinases and Src family kinases, which are crucial in

angiogenesis and cell proliferation.
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Caption: Inhibition of multiple kinases by TG 100572 Hydrochloride.

In Vitro Cell Proliferation Assay

This protocol outlines a method to assess the effect of TG 100572 on the proliferation of human
retinal microvascular endothelial cells (nRMVEC).
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Experiment Setup
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Caption: Workflow for an in vitro cell proliferation assay.

Methodology:

Human retinal microvascular endothelial cells (hRMVEC) are plated in 96-well plates.

e The cells are cultured for 48 hours in the presence of varying concentrations of TG 100572
(from 2 nM to 5 pM) or a DMSO vehicle control.

e The culture medium is supplemented with 10% FBS, 50 pg/mL heparin, and 50 ng/mL
recombinant human VEGF (rhVEGF).

» Following the incubation period, cell viability and proliferation are quantified using an XTT-
based colorimetric assay.

Quantitative Data: Inhibitory Concentrations (ICso)

TG 100572 Hydrochloride exhibits potent, sub-nanomolar to nanomolar inhibitory activity
against a range of kinases.
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Target Kinase ICs0 (NM)
Src Family

Lyn 0.1

Yes 0.2

Lck 0.4

Fyn 0.5

Far 5

Hck 6

Src 1

Receptor Tyrosine Kinases

VEGFR1 2
VEGFR2 7
FGFR1 2
FGFR2 16
PDGFRB 13

Data sourced from MedchemExpress and Selleck Chemicals product pages.[1][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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